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Compound of Interest

Compound Name: Lovastatin-d3

Cat. No.: B12421138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for

Lovastatin-d3. The information is compiled from various safety data sheets (SDS) and

relevant research protocols to ensure a comprehensive understanding for laboratory personnel.

This document is intended for research use only and not for drug, household, or other uses.[1]

Chemical Identification
Identifier Information

Product Name Lovastatin-d3

Synonyms Lovalip-d3; Mevacor-d3; Labeled Lovastatin[2]

CAS Number 1002345-93-8[2][3]

Chemical Formula C₂₄H₃₃D₃O₅[3]

Molecular Weight 407.56 g/mol

Application

Labeled Lovastatin, intended for use as an

internal standard for the quantification of

Lovastatin by GC- or LC-mass spectrometry.

Hazard Identification
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Lovastatin-d3 is classified as a hazardous substance. The primary concerns are related to its

potential carcinogenic and reproductive toxicity. It may also cause an allergic skin reaction.

GHS Classification Summary

Hazard Class Hazard Category GHS Hazard Statement

Carcinogenicity 2
H351: Suspected of causing

cancer

Reproductive Toxicity 2
H361: Suspected of damaging

fertility or the unborn child

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Acute Toxicity (Oral) 4 H302: Harmful if swallowed

Specific Target Organ Toxicity

(Repeated Exposure)
1

H372: Causes damage to

organs through prolonged or

repeated exposure

GHS Label Elements

Element Description

Pictograms Health Hazard, Exclamation Mark

Signal Word Warning

Handling and Storage
Proper handling and storage are crucial to minimize exposure and maintain the integrity of the

product.
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Aspect Precaution

Handling

Obtain special instructions before use. Do not

handle until all safety precautions have been

read and understood. Avoid breathing dust,

fume, gas, mist, vapors, or spray. Contaminated

work clothing should not be allowed out of the

workplace. Avoid contact with skin, eyes, and

clothing. Use only in areas with appropriate

exhaust ventilation.

Storage

Store locked up. Keep container tightly closed in

a dry, cool, and well-ventilated place.

Recommended storage temperature is

refrigerated (2-8°C) for long-term storage.

Protect from direct sunlight and sources of

ignition.

Incompatible Materials Strong oxidizing agents.

First-Aid Measures
In case of exposure, immediate action is required.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation or

rash occurs, get medical advice/attention. Take

off contaminated clothing and wash it before

reuse.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur. Do NOT induce vomiting

unless directed to do so by medical personnel.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling Lovastatin-d3.
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Protection Type Specification

Eye/Face Protection

Use safety goggles with side protection that

comply with OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.

Skin and Body Protection

Wear protective gloves and clothing. Chemical

protection gloves tested according to EN 374

are suitable.

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.

Hygiene Measures

Handle in accordance with good industrial

hygiene and safety practice. Wash hands before

breaks and after work.

Experimental Protocols
Lovastatin-d3 is primarily used as an internal standard in LC-MS/MS methods for the

quantification of Lovastatin in biological matrices such as human plasma.

Preparation of Stock and Standard Solutions
Stock Solution Preparation:

Accurately weigh a specific amount (e.g., 5 mg) of Lovastatin-d3.

Dissolve it in a suitable solvent, such as methanol or acetonitrile, in a volumetric flask to

achieve a known concentration (e.g., 0.5 mg/mL).

Store the stock solution in a refrigerator at 2-8°C.

Working Standard Solution Preparation:
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Prepare working standard solutions by diluting the stock solution with a mixture of

acetonitrile and water (e.g., 50:50 v/v) to achieve the desired concentrations for the

calibration curve.

Sample Preparation for LC-MS/MS Analysis (Plasma)
This protocol is a general example and may need optimization based on specific experimental

conditions.

Aliquoting:

Pipette a specific volume of the plasma sample (e.g., 200 µL) into a microcentrifuge tube.

Internal Standard Spiking:

Add a small volume (e.g., 20 µL) of the Lovastatin-d3 internal standard working solution

to the plasma sample.

Protein Precipitation/Extraction:

Add a protein precipitation agent, such as acetonitrile (e.g., 1 mL), to the plasma sample.

Vortex the mixture for approximately 30 seconds.

Centrifuge the sample at high speed (e.g., 17,110 g) for 10 minutes at 4°C to pellet the

precipitated proteins.

Evaporation and Reconstitution:

Transfer the supernatant to a clean glass tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitute the dried residue in a specific volume (e.g., 120 µL) of the mobile phase

(e.g., 30% methanol/0.2% formic acid/2 mM ammonium formate).

Final Centrifugation and Injection:

Centrifuge the reconstituted sample again under the same conditions as step 3.
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Transfer the supernatant to an autosampler vial.

Inject a specific volume (e.g., 20 µL) into the LC-MS/MS system for analysis.

Logical Workflow for Safe Handling
The following diagram illustrates a standard workflow for safely handling a chemical substance

like Lovastatin-d3 in a laboratory setting.
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Receiving & Inspection

SDS Review & Risk Assessment

Initial Check
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Proceed with Work
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

